3-allyl-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 1-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-prop-2-enylquinazoline-2,4-dione
• InChI: InChI=1S/C21H18N4O3/c1-3-12-24-20(26)16-10-6-7-11-17(16)25(21(24)27)13-18-22-19(23-28-18)15-9-5-4-8-14(15)2/h3-11H,1,12-13H2,2H3
• InChI Key: RYIQLWSKXMBPBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CN3C4=CC=CC=C4C(=O)N(C3=O)CC=C
• Molecular Formula: C21H18N4O3
• Molecular Weight: 374.4 g/mol

Description

3-allyl-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione is a synthetic compound that has attracted significant attention in recent years due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of quinazoline derivatives and has been shown to exhibit a wide range of biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

Research on quinazoline derivatives often involves the exploration of their synthesis and bromination routes. For example, Ukrainets et al. (2011) studied the alkylation and subsequent bromination of quinazoline-2,4-dione derivatives, formulating a rule for predicting the bromination route of 1-allyl-substituted 2-oxo azaheterocycles based on their initial alkylation behavior (Ukrainets, Mospanova, Turov, & Parshykov, 2011). This research contributes to the understanding of the chemical properties and reactive behavior of quinazoline derivatives, aiding in the development of new compounds with potential applications in pharmaceuticals and materials science.

Medicinal Chemistry Applications

Quinazoline-2,4-diones and their derivatives have been extensively investigated for their biological activities and potential as therapeutic agents. The synthesis of novel bioactive 1,2,4-oxadiazole natural product analogs bearing N-phenylmaleimide and N-phenylsuccinimide moieties by Maftei et al. (2013) highlighted the biological activity of these compounds, demonstrating their potential in drug discovery, particularly in antitumor applications (Maftei, Fodor, Jones, Franz, Kelter, Fiebig, & Neda, 2013).

Green Chemistry and Sustainable Synthesis

In the realm of green chemistry, the efficient synthesis of quinazoline-2,4-diones from CO2 using ionic liquids as dual solvent-catalysts represents a significant advancement. Lu et al. (2014) demonstrated that 1-butyl-3-methylimidazolium acetate ([Bmim]Ac) could catalyze the synthesis of quinazoline-2,4-diones at atmospheric CO2 pressure, offering a more sustainable and environmentally friendly approach to synthesizing these compounds (Lu, Ma, Hu, Song, Zhang, Yang, & Han, 2014).